![molecular formula C3H7Cl3Si B085783 Trichloro(propyl)silane CAS No. 141-57-1](/img/structure/B85783.png)
Trichloro(propyl)silane
Overview
Description
Trichloro(propyl)silane (SiHCl3) is a chlorosilane, an organosilicon compound composed of one silicon atom, three chlorine atoms, and one propyl group. It is a colorless liquid at room temperature and has a strong, unpleasant odor. It is an important intermediate for the production of silicones and other organosilicon compounds. It is also used in the synthesis of polysilicon, and as a precursor for the production of silica gel and silicon dioxide.
Scientific Research Applications
Preparation of Self-Assembled Monolayers : Trichloro[ω-(trimethylsilyl)alkynyl]silanes are utilized in creating self-assembled monolayers on silicon surfaces. They serve as linkages to hydroxylated silicon surfaces and are useful for further chemical modifications of monolayers (Banaszak et al., 2009).
Chemical Reactions and Modifications : Trichloro(2,3-dichloropropyl)silane undergoes dehydrochlorination, leading to the formation of various organosilicon compounds (Mironov & Nepomnina, 1963).
Synthesis of Silicon(IV) Complexes : Trichloro[2‐(dialkylphosphanyl)imidazol‐1‐yl]silanes react with nitriles to produce dinuclear pentacoordinate silicon(IV) complexes, which are of interest for their unique bridging ligand atoms (Junold et al., 2012).
Polyfluoroalkyl Derivatives : The formation and pyrolysis of various polyfluoroalkyl derivatives of silicon, including trichloro(polyfluoroalkyl)silanes, have been explored for their unique properties and reactions (Attridge et al., 1976).
Radical-Based Reducing Agent : Tris(trimethylsilyl)silane, a derivative, is noted for its effectiveness as a reducing agent in various organic reactions, offering mild conditions and high selectivity (Ballestri et al., 1991).
Synthesis and Structural Analysis : Research on the synthesis of fluorinated triaryl(phenylethyl)silanes from trichloro(phenylethyl)silane and the structural analysis of these compounds has provided insights into their chemical behavior (Linnemannstöns et al., 2020).
Hydrophobic Properties in Coatings : Studies on hydrophobic silanes, such as Tris (Trimethylsiloxy) silyethyl dimethylchlorosilane, have been conducted to assess their effectiveness in coatings, demonstrating their varied chemical and electrochemical properties (Baruwa et al., 2019).
Nanoimprint Lithography : Trichloro(3,3,3-trifluoropropyl)silane and its derivatives have been applied in nanoimprint lithography, showing potential in creating self-assembled films for anti-sticking layers (Chen et al., 2004).
Safety and Hazards
Trichloro(propyl)silane is classified as a flammable liquid and vapor. It causes severe skin burns and eye damage and may be corrosive to metals . It should be stored under inert gas and in a well-ventilated place. It should be handled with protective gloves, protective clothing, eye protection, and face protection .
Future Directions
Trichloro(propyl)silane is an important intermediate in the production of various silane coupling agents. These agents are used in a wide range of fields including paints, coatings, adhesives, semiconductor sealants, and tires . The future directions of this compound research and application are likely to continue in these areas.
properties
IUPAC Name |
trichloro(propyl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7Cl3Si/c1-2-3-7(4,5)6/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOEHJNBEOVLHGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Si](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Cl3Si | |
Record name | PROPYLTRICHLOROSILANE | |
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DSSTOX Substance ID |
DTXSID80861813 | |
Record name | Trichloropropylsilane | |
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Molecular Weight |
177.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Propyltrichlorosilane appears as a colorless liquid with a pungent odor. Corrosive to metals and tissue., Liquid, Colorless liquid with an acrid odor; [HSDB] Colorless to yellow liquid; [MSDSonline] | |
Record name | PROPYLTRICHLOROSILANE | |
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Record name | Silane, trichloropropyl- | |
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Record name | Trichloropropylsilane | |
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Boiling Point |
123.5 °C | |
Record name | Trichloropropylsilane | |
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Flash Point |
98 to 100 °F (NFPA, 2010), 98 °F (37 °C) Closed cup | |
Record name | PROPYLTRICHLOROSILANE | |
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Record name | Trichloropropylsilane | |
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Solubility |
SOL IN WATER | |
Record name | Trichloropropylsilane | |
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Density |
1.195 g/cu cm at 20 °C | |
Record name | Trichloropropylsilane | |
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Vapor Density |
6.15 (Air = 1) | |
Record name | Trichloropropylsilane | |
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Vapor Pressure |
28.8 [mmHg], 28.8 mm Hg at 20 °C | |
Record name | Trichloropropylsilane | |
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Color/Form |
Liquid, COLORLESS LIQUID | |
CAS RN |
141-57-1 | |
Record name | PROPYLTRICHLOROSILANE | |
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Record name | Propyltrichlorosilane | |
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Record name | Trichloropropylsilane | |
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Record name | Propyltrichlorosilane | |
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Record name | Propyltrichlorosilane | |
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Record name | Trichloropropylsilane | |
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Record name | Trichloro(propyl)silane | |
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Record name | PROPYLTRICHLOROSILANE | |
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Record name | Trichloropropylsilane | |
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Retrosynthesis Analysis
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